Cas no 503827-85-8 (2-Naphthalenecarboxylic acid, 3-hydroxy-7-phenyl-)

• Product Name: 2-Naphthalenecarboxylic acid, 3-hydroxy-7-phenyl-
• CAS No: 503827-85-8
• MF: C₁₇H₁₂O₃
• MW: 264.275384902954
• CID: 1565781
• PubChem ID: 23558362
• Update Time: 2025-04-21

2-Naphthalenecarboxylic acid, 3-hydroxy-7-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 3-hydroxy-7-phenyl-
• 503827-85-8
• BDBM50531771
• CHEMBL4438845
• 3-Hydroxy-7-phenyl-2-naphthalenecarboxylic acid
• DB-183469
• SCHEMBL569383

• Inchi： 1S/C17H12O3/c18-16-10-13-7-6-12(11-4-2-1-3-5-11)8-14(13)9-15(16)17(19)20/h1-10,18H,(H,19,20)
• InChI Key： NNSQHMPMHZAEPG-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC2=CC(C3C=CC=CC=3)=CC=C2C=1

Computed Properties

• Exact Mass: 264.07866
• Monoisotopic Mass: 264.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53